N-Methyl-N-(3-phenylprop-2-en-1-yl)aniline

• CAS No.: 33603-47-3
• Molecular Formula: C16H17N
• Molecular Weight: 223.31 g/mol
• IUPAC Name: N-methyl-N-(3-phenylprop-2-enyl)aniline
• InChI: InChI=1S/C16H17N/c1-17(16-12-6-3-7-13-16)14-8-11-15-9-4-2-5-10-15/h2-13H,14H2,1H3
• InChI Key: FYMQJTGNKFOYTD-UHFFFAOYSA-N
• Canonical SMILES: CN(CC=CC1=CC=CC=C1)C2=CC=CC=C2

Description

N-Methyl-N-(3-phenylprop-2-en-1-yl)aniline is a useful research compound. Its molecular formula is C16H17N and its molecular weight is 223.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cinnamyl alcohol (100 mg, 0.75 mmol), N-methylaniline (53 mg, 0.50 mmol), dppf (14 mg, 0.025 mmol), K2CO3 (207 mg, 1.5 mmol) and [Pd(allyl)Cl]2 (4.5 mg, 0.0125 mmol) were sequentially added under argon to a reaction tube equipped with a stir bar and a septum. Degassed TPGS-M-PEG-750 solution (1.0 mL, 2 wt %), and HCO2Me (0.12 mL, 2.0 mmol) were added by syringe and vigorously stirred for 20 h. After the reaction, the contents of the flask were diluted with brine and extracted with EtOAc. The solution obtained was dried over anhydrous MgSO4, filtered, and concentrated by rotary evaporation. The residue was purified by flash chromatography eluting with 10% EtOAc/hexanes to afford the product as a pale yellow liquid (102 mg, 92%).